

Dehydrodidemnin B (Plitidepsin): A Meta-Analysis of Clinical Trials and Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Dehydrodidemnin B*

Cat. No.: *B1235712*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction


Dehydrodidemnin B, also known as plitidepsin (trade name Aplidin®), is a marine-derived cyclic depsipeptide with demonstrated antitumor and antiviral properties. Originally isolated from the tunicate *Aplidium albicans*, its unique mechanism of action has prompted investigation across various therapeutic areas, most notably in relapsed/refractory multiple myeloma and COVID-19. This guide provides a meta-analysis of key clinical trial data for **Dehydrodidemnin B**, offering a comparative perspective against alternative treatments and detailing the experimental protocols of pivotal studies.

Mechanism of Action

Dehydrodidemnin B exerts its therapeutic effects primarily by targeting the eukaryotic Elongation Factor 1A2 (eEF1A2), a protein that is overexpressed in various tumor cells and plays a crucial role in protein synthesis. By binding to eEF1A2, **Dehydrodidemnin B** inhibits the elongation step of protein translation, leading to cell cycle arrest and apoptosis.

(programmed cell death) in cancer cells. Furthermore, this inhibition of a key host-cell factor has been shown to disrupt the replication of certain viruses, including SARS-CoV-2.

Below is a diagram illustrating the proposed signaling pathway of **Dehydrodidemnin B**.



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of action of **Dehydrodidemnin B**.

Clinical Trial Data: A Comparative Analysis

Dehydrodidemnin B has been most extensively studied in the context of relapsed/refractory multiple myeloma and, more recently, for the treatment of moderate COVID-19. The following tables summarize the key quantitative data from pivotal clinical trials and compare them with alternative therapies.

Relapsed/Refractory Multiple Myeloma: The ADMYRE Phase III Trial

The ADMYRE trial was a randomized, open-label, multicenter Phase III study that evaluated the efficacy and safety of **Dehydrodidemnin B** in combination with dexamethasone versus dexamethasone alone in patients with relapsed or refractory multiple myeloma who had received at least three, but no more than six, prior therapeutic regimens.^[1]

Table 1: Comparison of **Dehydrodidemnin B** (Plitidepsin) in the ADMYRE Trial with Other Regimens for Relapsed/Refractory Multiple Myeloma

Treatment Regimen	Clinical Trial	Patient Population	Progression-Free Survival (PFS)	Overall Survival (OS)	Overall Response Rate (ORR)
Dehydrodide mnin B + Dexamethaso ne	ADMYRE	Relapsed/refractory MM (≥3 prior lines)	3.8 months[2]	11.6 months[2][3]	13.8%[2]
Dexamethaso ne alone	ADMYRE	Relapsed/refractory MM (≥3 prior lines)	1.9 months[2]	8.9 months (ITT analysis) [3]	Not Reported
Carfilzomib + Dexamethaso ne	ENDEAVOR	Relapsed/refractory MM (1-3 prior lines)	18.7 months	47.6 months	77%
Lenalidomide + Dexamethaso ne	ASPIRE	Relapsed/refractory MM (1-3 prior lines)	17.6 months	35.8 months	81%
Daratumuma b + Pomalidomid e + Dexamethaso ne	APOLLO	Relapsed/refractory MM (≥1 prior line, lenalidomide-refractory)	12.4 months	Not Reached	69%

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head comparisons with the ADMYRE trial. Patient populations and trial designs may vary.

COVID-19: The NEPTUNO Phase III and APLICOV-PC Phase I/II Trials

Dehydrodidemnin B's antiviral potential was investigated in hospitalized patients with moderate COVID-19. The APLICOV-PC study provided initial proof-of-concept, leading to the

larger NEPTUNO trial.[\[4\]](#)[\[5\]](#)[\[6\]](#)

Table 2: Comparison of **Dehydrodidemnin B** (Plitidepsin) in COVID-19 Trials with Other Antiviral Therapies

Treatment Regimen	Clinical Trial	Patient Population	Primary Endpoint	Key Outcomes
Dehydrodidemni n B (1.5mg or 2.5mg) + Dexamethasone	NEPTUNO (Phase III)	Hospitalized adults with moderate COVID-19	Time to sustained withdrawal of supplemental oxygen	Median time to oxygen withdrawal: 5 days (1.5mg) vs. 7 days (control). [7]
Dehydrodidemni n B (various doses)	APLICOV-PC (Phase I/II)	Hospitalized adults with COVID-19	Safety and tolerability	Met primary safety endpoint; 74% of patients with moderate disease discharged within the first week.[6]
Remdesivir	SIMPLE (Phase III)	Hospitalized patients with moderate COVID-19	Clinical status at Day 11	5-day course resulted in significantly greater clinical improvement vs. standard of care. [8]
Nirmatrelvir/riton avir (Paxlovid)	EPIC-HR	Non-hospitalized, high-risk adults with mild to moderate COVID-19	COVID-19- related hospitalization or death by Day 28	89% reduction in risk of hospitalization or death.

Dexamethasone	RECOVERY	Hospitalized patients with COVID-19	28-day mortality	Reduced mortality in patients receiving invasive mechanical ventilation or oxygen.
---------------	----------	-------------------------------------	------------------	--

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head comparisons with the NEPTUNO or APLICOV-PC trials. Patient populations and trial designs may vary.

Experimental Protocols

A summary of the methodologies for the key clinical trials involving **Dehydrodidemnin B** is provided below.

ADMYRE (NCT01102426) - Relapsed/Refractory Multiple Myeloma

- Study Design: A Phase III, randomized, open-label, multicenter clinical trial.[\[1\]](#)
- Patient Population: Patients aged 18 years or older with relapsed/refractory multiple myeloma who had received at least three, but no more than six, prior therapeutic regimens, including a proteasome inhibitor and an immunomodulatory agent.[\[1\]](#)
- Treatment Arms:
 - Arm A: **Dehydrodidemnin B** (5 mg/m²) administered as a 3-hour intravenous infusion on days 1 and 15 of a 28-day cycle, in combination with dexamethasone (40 mg orally on days 1, 8, 15, and 22).[\[9\]](#)
 - Arm B: Dexamethasone (40 mg orally on days 1, 8, 15, and 22 of a 28-day cycle).[\[9\]](#)
- Primary Endpoint: Progression-Free Survival (PFS), defined as the time from randomization to the first documentation of disease progression or death from any cause.[\[1\]](#)

- Secondary Endpoints: Overall Survival (OS), Overall Response Rate (ORR), Duration of Response (DoR), and safety.[9]

NEPTUNO (NCT04784559) - Moderate COVID-19


- Study Design: A Phase III, multicenter, randomized, open-label, controlled clinical trial.[7][10]
- Patient Population: Hospitalized adult patients with a documented diagnosis of SARS-CoV-2 infection and requiring oxygen therapy.[7]
- Treatment Arms:
 - Arm 1: **Dehydrodidemnin B** 1.5 mg/day for 3 days + standard of care (including dexamethasone).[7]
 - Arm 2: **Dehydrodidemnin B** 2.5 mg/day for 3 days + standard of care (including dexamethasone).[7]
 - Control Arm: Standard of care (including dexamethasone).[7]
- Primary Endpoint: Time to sustained withdrawal of supplemental oxygen.[7]
- Secondary Endpoints: Time to sustained hospital discharge, clinical status, duration of oxygen support, percentage of patients requiring ICU admission, and safety.[7]

APLICOV-PC (NCT04382066) - COVID-19

- Study Design: A Phase I/II, multicenter, open-label, dose-finding clinical trial.[4][11]
- Patient Population: Hospitalized adult patients with a confirmed diagnosis of COVID-19.[11]
- Treatment Arms: Three dose levels of **Dehydrodidemnin B** were evaluated: 1.5 mg/day, 2.0 mg/day, and 2.5 mg/day, administered for three consecutive days.[6][12]
- Primary Endpoint: Safety and tolerability of **Dehydrodidemnin B** in this patient population.
[4]

- Secondary Endpoints: Preliminary efficacy, including changes in viral load and clinical outcomes.[\[4\]](#)

Below is a diagram illustrating a generalized workflow for these clinical trials.



[Click to download full resolution via product page](#)

Caption: A simplified workflow for a randomized controlled trial.

Conclusion

Dehydrodidemnin B has demonstrated a novel mechanism of action and clinical activity in both oncology and infectious disease settings. In relapsed/refractory multiple myeloma, the ADMYRE trial showed a modest but statistically significant improvement in progression-free survival when combined with dexamethasone compared to dexamethasone alone. In the context of moderate COVID-19, early and mid-stage clinical trials have suggested a favorable safety profile and potential for clinical benefit, although the NEPTUNO trial was discontinued early due to a drop in hospitalizations.

Further research is warranted to fully elucidate the therapeutic potential of **Dehydrodidemnin B**. For multiple myeloma, future studies may explore its use in combination with other novel agents or in different patient subpopulations. For its antiviral applications, the evolving landscape of COVID-19 and the potential for other viral threats may provide new avenues for investigation. This guide serves as a foundational resource for researchers and drug development professionals to understand the current clinical evidence and future directions for this promising marine-derived compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
- 2. ashpublications.org [ashpublications.org]
- 3. ascopubs.org [ascopubs.org]
- 4. Preclinical and randomized phase I studies of plitidepsin in adults hospitalized with COVID-19 | Life Science Alliance [life-science-alliance.org]
- 5. Plitidepsin in adult patients with COVID-19 requiring hospital admission: A long-term follow-up analysis - PMC [pmc.ncbi.nlm.nih.gov]

- [6. You are being redirected... \[pharmamar.com\]](#)
- [7. A Phase III Randomized Controlled Trial of Plitidepsin, a Marine-Derived Compound, in Hospitalized Adults With Moderate COVID-19 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. gilead.com \[gilead.com\]](#)
- [9. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [10. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [11. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [12. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- To cite this document: BenchChem. [Dehydrodidemnin B (Plitidepsin): A Meta-Analysis of Clinical Trials and Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1235712/docs#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide\]](https://www.benchchem.com/product/b1235712/docs#dehydrodidemnin-b-plitidepsin-a-meta-analysis-of-clinical-trials-and-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check